Cas no 1251027-25-4 (1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride)

• Product Name: 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride
• CAS No: 1251027-25-4
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 5187544
• Update Time: 2025-06-12

1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α,2,4-trimethyl-

• Inchi： 1S/C10H13ClO2S/c1-7-4-5-10(8(2)6-7)9(3)14(11,12)13/h4-6,9H,1-3H3
• InChI Key： WWGMOOSNPUEZLD-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(C)=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 3
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride

Professional Introduction to 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride (CAS No. 1251027-25-4)

1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1251027-25-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of two methyl groups at the 2- and 4-positions of the phenyl ring introduces unique steric and electronic properties, making this compound a valuable building block for the development of novel therapeutic agents.

The structure of 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride features a sulfonyl chloride functional group attached to an ethyl chain that is linked to a phenyl ring substituted with two methyl groups. This arrangement confers both lipophilicity and electrophilicity, characteristics that are highly desirable in drug design. The sulfonyl chloride moiety is particularly noteworthy as it serves as a reactive handle for further functionalization, enabling the synthesis of sulfonamides, sulfonates, and other derivatives that exhibit diverse biological activities.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride has emerged as a key intermediate in the synthesis of compounds with potential applications in oncology, inflammation, and metabolic disorders. For instance, sulfonyl chloride derivatives have been explored as inhibitors of enzymes such as kinases and proteases, which play crucial roles in disease mechanisms. The flexibility offered by this compound’s structure allows chemists to modulate its properties through strategic substitutions, thereby tailoring it for specific biological targets.

One of the most compelling aspects of 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride is its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a cornerstone of modern medicine, with examples including antibiotics like sulfamethoxazole and anticonvulsants such as zonisamide. The introduction of the sulfonyl chloride group provides a convenient entry point for constructing sulfonamides via nucleophilic substitution reactions. This has led to the development of novel sulfonamide derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

The pharmaceutical industry has increasingly leveraged sulfonyl chloride intermediates to develop next-generation drugs. For example, recent studies have highlighted the use of 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride in the synthesis of compounds targeting cancer-related pathways. By incorporating this intermediate into drug candidates, researchers have been able to generate molecules that exhibit potent inhibitory activity against specific kinases overexpressed in tumor cells. Such findings underscore the importance of this compound as a scaffold for anticancer drug discovery.

Beyond its applications in drug development, 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride has found utility in materials science and agrochemical research. The unique electronic properties of its phenyl ring make it a suitable candidate for designing organic semiconductors and liquid crystals. Additionally, sulfonyl chloride derivatives have been explored as herbicides and fungicides due to their ability to interfere with essential metabolic processes in plants and fungi.

The synthesis of 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride typically involves the reaction of 2,4-dimethylbenzene (m-xylene) with ethylene oxide followed by chlorosulfonation. This multi-step process highlights the compound’s synthetic versatility and underscores its importance as a commercial chemical intermediate. Advances in catalytic methods have further refined its production, making it more efficient and environmentally sustainable.

In conclusion, 1-(2,4-Dimethylphenyl)ethane-1-sulfonyl chloride (CAS No. 1251027-25-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis continues to drive innovation in drug discovery, while its applications in materials science and agrochemistry demonstrate its broad utility. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.